4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate
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Description
4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate is a chemical compound that belongs to the acridine family Acridines are known for their diverse biological activities and applications in various fields, including medicinal chemistry and material science
Properties
CAS No. |
63178-94-9 |
|---|---|
Molecular Formula |
C20H12N2O5 |
Molecular Weight |
360.3 g/mol |
IUPAC Name |
(4-nitrophenyl) 9-oxo-10H-acridine-4-carboxylate |
InChI |
InChI=1S/C20H12N2O5/c23-19-14-4-1-2-7-17(14)21-18-15(19)5-3-6-16(18)20(24)27-13-10-8-12(9-11-13)22(25)26/h1-11H,(H,21,23) |
InChI Key |
QXILJFXMWNJFAW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(N2)C(=CC=C3)C(=O)OC4=CC=C(C=C4)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate typically involves the reaction of 9-oxo-9,10-dihydroacridine-4-carboxylic acid with 4-nitrophenol. The reaction is usually carried out in the presence of a coupling agent such as carbonyldiimidazole (CDI) or dicyclohexylcarbodiimide (DCC) in an organic solvent like dichloromethane. The reaction conditions often include stirring at room temperature or slightly elevated temperatures to ensure complete conversion .
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the compound in high yield and purity.
Chemical Reactions Analysis
Types of Reactions
4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate can undergo various chemical reactions, including:
Oxidation: The nitrophenyl group can be oxidized to form corresponding nitro derivatives.
Reduction: The nitro group can be reduced to an amino group under suitable conditions.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the nitrophenyl moiety.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base like triethylamine (TEA).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield the corresponding amino derivative, while substitution reactions could introduce various functional groups at the nitrophenyl moiety.
Scientific Research Applications
4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex acridine derivatives.
Biology: The compound’s derivatives have shown potential as antibacterial and anticancer agents.
Medicine: Research is ongoing to explore its use in developing new pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate involves its interaction with biological targets such as DNA. Acridine derivatives are known to intercalate into DNA, disrupting its structure and interfering with essential biological processes. This intercalation can lead to the inhibition of DNA replication and transcription, making these compounds effective as antibacterial and anticancer agents .
Comparison with Similar Compounds
Similar Compounds
9-Oxo-9,10-dihydroacridine-4-carboxylic acid: A precursor in the synthesis of 4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate.
Acriflavine: An acridine derivative with antibacterial properties.
Proflavine: Another acridine derivative used as a disinfectant and antibacterial agent.
Uniqueness
4-Nitrophenyl 9-oxo-9,10-dihydroacridine-4-carboxylate is unique due to the presence of both the nitrophenyl and acridine moieties, which confer distinct chemical reactivity and biological activity
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